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Cat. No.: B155738

An In-depth Technical Guide to the Commercial Landscape of 3-(Pyrazol-1-yl)-L-alanine for
Researchers and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-(Pyrazol-1-yl)-L-alanine, a non-
canonical amino acid of significant interest in medicinal chemistry and peptide science. We will
delve into the commercial supplier landscape, critical quality attributes, and key applications,
offering field-proven insights to guide researchers in its procurement and utilization.

Strategic Importance of 3-(Pyrazol-1-yl)-L-alanine

3-(Pyrazol-1-yl)-L-alanine is a structural analog of the natural amino acid L-histidine, where
the imidazole ring is replaced by a pyrazole moiety. This seemingly subtle substitution has
profound implications for its chemical and biological properties. The pyrazole ring system is a
cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological
activities, including anti-inflammatory, anticancer, and antimicrobial properties[1][2]. The first
natural pyrazole, 1-pyrazolyl-alanine, was isolated from watermelon seeds, highlighting its
presence in nature[1]. Its incorporation into peptides and small molecules allows for the
modulation of pharmacological profiles, making it a valuable tool for drug discovery
professionals.

Caption: Structural relationship between L-Histidine and its analog.
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The Commercial Supplier Landscape

Sourcing high-quality 3-(Pyrazol-1-yl)-L-alanine is the foundational step for any research
program. The compound is available from a range of suppliers, often in different forms, purities,
and quantities. It is crucial to select a supplier and product form that aligns with the specific
experimental requirements.

Key Commercial Forms:

e Free Amino Acid (L-form): The parent compound, suitable for various synthetic modifications
or direct use in certain biological assays.

o Dihydrochloride Salt (2HCI): Often supplied as a more stable, crystalline solid, which can be
advantageous for handling and long-term storage.

» N-Protected Derivatives (N-Boc, N-Cbz): These forms are essential for solid-phase or
solution-phase peptide synthesis, preventing unwanted reactions at the alpha-amino group.

[31[4]

« |sotopically Labeled (e.g., -d3): Deuterated versions are available for use as internal
standards in mass spectrometry-based quantitative studies.[5][6][7][8]

Comparative Supplier Overview

The following table summarizes offerings from prominent commercial suppliers. Researchers
should always request a lot-specific Certificate of Analysis (CoA) to verify purity and identity
before use.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b155738?utm_src=pdf-body
https://www.oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=34843&ExtHyperLink=1
https://www.peptide.com/resources/solid-phase-peptide-synthesis/amino-acid-derivatives-for-peptide-synthesis/
https://www.fishersci.ie/shop/products/3-1h-pyrazol-1-yl-alanine-d3-trc-1/30421899
https://www.fishersci.pt/shop/products/3-1h-pyrazol-1-yl-alanine-d3-trc/30412077
https://www.fishersci.ie/shop/products/3-1h-pyrazol-1-yl-alanine-d3-trc-2/30415829
https://clearsynth.com/product/3---1h--pyrazol--1--yl--alanine-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Product .
. . CAS . Available
Supplier Name/Varia Purity . Notes
Number Quantities
nt
3-PYRAZOL- Supplied by
Sigma- 1-YL-L- partner
) N/A (for salt) 97% 250 mg
Aldrich ALANINE AstaTech,
2HCL Inc.
Supplied b
_ L-N-BOC-3- PP Y
Sigma- partner
_ PYRAZOL-1-  21012-18-0 97% Custom
Aldrich AstaTech,
YL-ALANINE
Inc.
3-(1H- Sold as a
LGC 50 mg, 250
Pyrazol-1- 2734-48-7 Neat reference
Standards ] mg, 500 mg
ylalanine standard.[9]
Santa Cruz 3-(1-
. For research
Biotechnolog Pyrazolyl)-L- 2734-48-7 >95% Custom
. use only.[10]
y alanine
Deuterated
standard from
. 3-(1H-
Fisher 2468771-07- Toronto
L Pyrazol-1- N/A 5mg
Scientific ] 3 Research
yhalanine-d3 )
Chemicals
(TRC).[5]
Boc-
L-N-Boc-3-
Oakwood protected
) pyrazol-1- 21012-18-0 N/A 250 mg )
Chemical ) version for
ylalanine .
synthesis.[3]
Marketplace
3-(Pyrazol-1- ) listing
LookChem ] 2734-48-7 95-97% Various }
yl)-L-alanine multiple
suppliers.[11]
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Define Research Need

Identify Required Form
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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